Cas no 84223-10-9 (3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-)

• Product Name: 3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-
• CAS No: 84223-10-9
• MF: C₁₄H₁₆O₂S
• MW: 248.340642929077
• CID: 667529
• PubChem ID: 4198547
• Update Time: 2025-04-19

3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-[5-(3-hydroxy-3-methylbut-1-ynyl)thiophen-2-yl]-2-methylbut-3-yn-2-ol
• 84223-10-9
• DTXSID70400735
• SCHEMBL11267670
• 3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-

• Inchi： 1S/C14H16O2S/c1-13(2,15)9-7-11-5-6-12(17-11)8-10-14(3,4)16/h5-6,15-16H,1-4H3
• InChI Key： VNNKHLLUJFXAJB-UHFFFAOYSA-N
• SMILES： S1C(C#CC(C)(C)O)=CC=C1C#CC(C)(C)O

Computed Properties

• Exact Mass: 248.08710092g/mol
• Monoisotopic Mass: 248.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.7Ų